Cas no 1805059-69-1 (Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate
• CAS No: 1805059-69-1
• MF: C₁₁H₆F₃NO₃S
• MW: 289.230452060699
• CID: 4949718
• Update Time: 2025-06-13

Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H6F3NO3S/c1-18-10(17)8-3-7(19-11(12,13)14)2-6(5-16)9(8)4-15/h2-3,5H,1H3
• InChI Key： KOLKRDJSRNGMNT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=O)C(C#N)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• XLogP3: 2.7
• Topological Polar Surface Area: 92.5

Additional information on Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate (CAS No. 1805059-69-1)

Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate (CAS No. 1805059-69-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, offers a versatile platform for synthesizing novel derivatives with potential applications in drug discovery and crop protection. Its molecular structure, featuring a formyl group and an ester linkage, makes it a valuable intermediate in organic synthesis.

In recent years, the demand for trifluoromethylthio-containing compounds has surged due to their enhanced biological activity and metabolic stability. Researchers are particularly interested in Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate as a precursor for developing small-molecule inhibitors and agrochemical active ingredients. The compound's ability to act as a building block in medicinal chemistry has made it a focal point in the search for new antiviral and anti-inflammatory agents, aligning with current global health priorities.

The synthesis of Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate involves multi-step organic reactions, including cyanation, formylation, and esterification. These processes are optimized to ensure high yield and purity, which are critical for its application in high-value industries. The compound's CAS No. 1805059-69-1 serves as a unique identifier, facilitating its procurement and regulatory compliance in international markets.

From an environmental perspective, the trifluoromethylthio moiety in Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate has been studied for its potential to reduce environmental persistence compared to traditional halogenated compounds. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices, which are increasingly demanded by regulatory bodies and environmentally conscious consumers.

In the realm of material science, this compound's unique electronic properties, imparted by the cyano and trifluoromethylthio groups, make it a candidate for developing advanced organic semiconductors and photovoltaic materials. Its potential applications in OLED technology and flexible electronics are areas of active investigation, reflecting the compound's versatility beyond traditional chemical applications.

Quality control and analytical characterization of Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. The availability of high-purity CAS No. 1805059-69-1 material is crucial for reproducible results in both academic and commercial settings.

As the pharmaceutical industry continues to explore structure-activity relationships (SAR) for drug development, Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate serves as an important scaffold for medicinal chemistry optimization. Its modular structure allows for systematic modifications to enhance bioavailability and target specificity, addressing current challenges in drug design such as drug resistance and off-target effects.

The global market for fine chemicals and pharmaceutical intermediates continues to grow, with Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate positioned as a valuable specialty chemical. Its commercial significance is reflected in the increasing number of patent applications and research publications citing its use, particularly in areas of kinase inhibitor development and crop protection chemistry.

Future research directions for CAS No. 1805059-69-1 may include exploration of its catalytic applications and potential use in metal-organic frameworks (MOFs). The compound's unique combination of functional groups offers opportunities for developing new heterogeneous catalysts and molecular recognition systems, expanding its utility beyond current applications.

For researchers and industry professionals seeking detailed technical information about Methyl 2-cyano-3-formyl-5-(trifluoromethylthio)benzoate, comprehensive safety data sheets (SDS) and analytical certificates are essential resources. These documents provide critical data on the compound's physicochemical properties, storage conditions, and handling procedures, ensuring safe and effective utilization across various applications.